Cas no 60657-93-4 (3,4-Dihydro-Mollugin)

3,4-Dihydro-Mollugin Properties

Names and Identifiers

• 3,4-Dihydro-Mollugin
• 3,4-dihydromollugin
• 4-hydroxy-3-carbomethoxynaphtho[1,2-b]-3',3'-dimethylpyran
• 6-hydroxy-2,2-dimethyl-3,4-dihydro-2H-benzo[h]chromene-5-carboxylic acid methyl ester
• dihydromollugin
• 60657-93-4
• CHEMBL459117
• methyl 6-hydroxy-2,2-dimethyl-3,4-dihydrobenzo[h]chromene-5-carboxylate
• FT-0775759
• E88945
• HY-N7986
• CS-0138928
• Methyl 6-hydroxy-2,2-dimethyl-3,4-dihydro-2H-benzo[h]chromene-5-carboxylate
• SCHEMBL13363941
• AKOS040760370
• methyl 6-hydroxy-2,2-dimethyl-3,4-dihydrobenzo(h)chromene-5-carboxylate
• Compound TN1582(SC)
• methyl 6-hydroxy-2,2-dimethyl-3H,4H-naphtho[1,2-b]pyran-5-carboxylate
• DA-62884
• TS-10121
• +Expand

• InChIKey： AKPYYGWMASCNAF-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H18O4/c1-17(2)9-8-12-13(16(19)20-3)14(18)10-6-4-5-7-11(10)15(12)21-17/h4-7,18H,8-9H2,1-3H3
• SMILES： COC(=O)c1c(O)c2ccccc2c2OC(C)(C)CCc12

Computed Properties

• Exact Mass: 286.12050905g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 286.12050905g/mol
• Heavy Atom Count: 21
• Complexity: 406
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Sesquiterpenoids